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Compound of Interest

Compound Name: Chrysal

Cat. No.: B15395699

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in optimizing
Chrysal concentrations for mixed flower bouquets.

Frequently Asked Questions (FAQS)

Q1: What is the general recommended dosage for Chrysal flower food?

Al: The recommended dosage varies depending on the specific Chrysal product. For
professional use, Chrysal Professional 2 is recommended at a dosage of 5ml per liter of water.
[1][2] The "Classic" version of this product requires a higher dosage of 10ml per liter of water.[3]
For consumers, Chrysal Universal flower food is available in sachets designed for 0.5 or 1 liter
of water.[4][5] Accurate dosing is crucial for optimal results.[5]

Q2: What are the effects of under- or overdosing Chrysal flower food?

A2: Both underdosing and overdosing can be detrimental to the vase life of cut flowers.
Underdosing will not provide sufficient nutrients and protection against bacteria, leading to
premature wilting and poor flower development. Overdosing can cause stem burn, leaf
yellowing, and inhibit water uptake, ultimately shortening the vase life of the bouquet.

Q3: Can Chrysal solution be reused?
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A3: Yes, solutions of Chrysal Professional 2 can be reused for up to 5 days, which can help
reduce water consumption and labor costs.[1][2] It is important not to mix residual solutions
with freshly made ones.[2][3]

Q4: Are there any flowers that are not compatible with certain Chrysal products?

A4: Chrysal Professional 2 and Chrysal Professional 2 Classic are suitable for all cut flowers
except for Anthurium.[1][2][3] For mixed bouquets containing Narcissus, special care should be
taken as they secrete a slime that can be harmful to other flowers.[6] Chrysal offers specific
products like Chrysal CVBN tablets or Chrysal Clear Professional Narcissus T-Bag to
neutralize this slime.[6]

Q5: What is the expected increase in vase life when using Chrysal products?

A5: Using Chrysal flower food can significantly extend the vase life of mixed bouquets. For
example, Chrysal Universal and Chrysal Professional 2 can increase vase life by up to 60%
and 50% respectively, compared to using water alone.[1][2][4][5] Some products even allow for
a vase life guarantee of over 7 days.[4][5]

Troubleshooting Guide
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Issue

Possible Cause

Troubleshooting Steps

Premature Wilting or "Bent
Neck"

- Improper dosage of flower
food.- Vascular blockage due

to bacteria.- Dehydration.

- Ensure accurate
measurement of Chrysal
solution as per product
instructions.- Re-cut stems at
an angle with a sharp knife to
improve water uptake.[7]- Use
clean vases and fresh water to
minimize bacterial growth.[7]-
Ensure flowers are placed in
the solution immediately after

cutting.[8]

Leaf Yellowing

- Overdosing of flower food.-
Natural aging of the flowers.-

Exposure to ethylene gas.

- Verify the correct
concentration of the Chrysal
solution.- Remove any
yellowing leaves to prevent the
spread of decay.- Keep
bouquets away from ripening
fruit or other sources of

ethylene.

Poor Flower Opening

- Insufficient nutrients.-
Flowers harvested too

immaturely.

- Use the recommended
concentration of Chrysal flower
food to provide adequate
nutrition.[9]- Purchase flowers
that are at the correct stage of

maturity for full development.

[6]

Cloudy or Foul-Smelling Water

- Bacterial or fungal growth.
[10]- Decomposition of leaves

and stems in the water.[10]

- Change the vase water and
Chrysal solution every 2-3
days, or as recommended.-
Remove any leaves that would
be below the waterline.[8]- Use
a clean vase for every new

bouquet.[7]
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Damage in Mixed Bouquets

with Narcissus

other flowers.[6]

- Isolate Narcissus for 24 hours

after cutting to allow the

majority of the slime to be

released before adding them

- Narcissus slime is toxic to

to the mixed bouquet.[6]- Use
Chrysal CVBN tablets or

Chrysal Clear Professional

Narcissus T-Bag to neutralize
the slime.[6]

Data Presentation

Table 1: Recommended Dosages for Chrysal Products

Chrysal Product

Recommended
Dosage

Suitable For

Not Suitable For

Chrysal Professional 2

5 ml per 1 liter of
water[1][2]

All cut flowers[1]

Anthurium[1][2]

Chrysal Professional 2

Classic

10 ml per 1 liter of

water[3]

All cut flowers[3]

Anthurium[3]

Chrysal Universal
(Powder)

1 sachet per0.50r 1
liter of water[4][5]

All cut flowers[4]

Chrysal Professional 2

T-Bags

1 T-Bag per 2 liters of
water[11]

All types of flowers[11]

Table 2: Effects of Chrysal on Vase Life
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Reported Increase in Vase . .
Chrysal Product . Additional Benefits
Life (compared to water)

Stimulates water uptake,
Chrysal Professional 2 Up to 50% longer[1][2] prevents 'bent-neck’, better
color retention.[2][12]

Improves flower opening, color,
Chrysal Universal Up to 60% longer[4][5] and leaf quality; lowers water
pH.[4]

Experimental Protocols

Objective: To determine the optimal concentration of a specific Chrysal product for a given
mixed flower bouquet.

Materials:

» Mixed flower bouquets of the same composition and freshness.

e The specific Chrysal product being tested.

e Graduated cylinders and beakers for accurate measurement.

e Clean vases of uniform size.

« Distilled or deionized water.

» A controlled environment with consistent temperature, light, and humidity.
o Data recording sheets.

Methodology:

o Preparation of Solutions: Prepare different concentrations of the Chrysal solution. For
example, if the recommended dosage is 5 ml/L, prepare solutions at 2.5 ml/L (underdose), 5
ml/L (recommended dose), 7.5 ml/L (overdose), and a control with only water.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.chrysal.com/products/chrysal-professional-2-concentrated
https://www.chrysal.com/sites/default/files/PS_Chrysal_Prof_2_EN_v1702.pdf
https://www.chrysal.com/sites/default/files/PS_Chrysal_Prof_2_EN_v1702.pdf
https://www.britishfloristassociation.org/wp-content/uploads/2023/03/Chrysal-Professional-2-instructions.docx
https://www.chrysal.com/sites/default/files/ps_chrysal_universal_sachet_usa.pdf
https://www.chrysal.com/products/chrysal-clear-universal-flower-food
https://www.chrysal.com/sites/default/files/ps_chrysal_universal_sachet_usa.pdf
https://www.benchchem.com/product/b15395699?utm_src=pdf-body
https://www.benchchem.com/product/b15395699?utm_src=pdf-body
https://www.benchchem.com/product/b15395699?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15395699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e Bouquet Preparation: Unpack the fresh bouquets. Remove any leaves that will be below the
waterline. Cut approximately 2-3 cm from the bottom of each stem at a 45-degree angle
using a sharp, clean knife.

o Vase Setup: Label each clean vase with the corresponding Chrysal concentration. Add the
prepared solutions to the respective vases.

o Flower Placement: Immediately place one prepared bouquet into each vase.
e Observation and Data Collection:

o Record the initial condition of each bouquet (e.g., flower openness, leaf turgidity, color
vibrancy).

o Observe the bouquets daily and record changes in a systematic manner. Key parameters
to observe include:

Vase life (number of days until the majority of flowers in the bouquet are wilted or show
signs of senescence).

Flower opening (percentage of buds that have opened).

Incidence of "bent neck” or wilting.

Leaf and flower color quality.

Water turbidity.

» Data Analysis: Compile the collected data into tables for easy comparison. Analyze the
results to determine which concentration provided the longest vase life and best overall
quality for the specific mixed bouquet.

Mandatory Visualization
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Caption: Workflow for optimizing Chrysal concentration.
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Caption: Basic troubleshooting logic for common bouquet issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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